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Compound Name: 3-lodo-6-methyl-1H-indazole
CAS No.: 885518-96-7
Cat. No.: B1288519
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Technical Support Center: Purifying Substituted
Indazoles

Welcome to the technical support center for the purification of substituted indazoles. This guide
is designed for researchers, medicinal chemists, and process development professionals who
encounter challenges in obtaining high-purity indazole derivatives. The unique physicochemical
properties of the indazole scaffold, influenced by its aromatic system and the presence of two
nitrogen atoms, often present specific purification challenges that standard protocols may not
adequately address.[1]

This document moves beyond generic procedures to provide in-depth, field-tested insights into
recrystallization techniques tailored for this important class of heterocyclic compounds. We will
explore the causality behind experimental choices, offering troubleshooting guides and
validated protocols to enhance the purity, yield, and crystalline quality of your substituted
indazoles.

Frequently Asked Questions (FAQs)
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Q1: Why is recrystallization often preferred over column
chromatography for purifying substituted indazoles?

While column chromatography is a powerful separation technique, it can be less suitable for
large-scale purification and may not effectively separate closely related isomers, such as the
common N-1 and N-2 substituted indazoles that often form during synthesis.[2][3]
Recrystallization, when optimized, offers a more scalable, cost-effective, and efficient method
for achieving high purity (>99%), often yielding a product with superior crystalline form suitable
for downstream applications and characterization, including X-ray diffraction.[1][2]

Q2: What are the most critical factors to consider when
selecting a recrystallization solvent for a novel
substituted indazole?

The principle of "like dissolves like" is a good starting point.[4] Key factors include:

» Polarity: The indazole core has both polar (N-H group, pyridinic nitrogen) and non-polar
(benzene ring) features.[1] The overall polarity will be heavily influenced by your
substituents.

« Hydrogen Bonding: The ability of the indazole N-H to act as a hydrogen bond donor and the
pyridinic nitrogen to act as an acceptor is crucial. Solvents that can engage in hydrogen
bonding (e.g., alcohols, water) are often key components of a successful solvent system.

e Solubility Curve: The ideal solvent should exhibit high solubility for the indazole at elevated
temperatures and low solubility at room or ice temperature to ensure high recovery.[4][5]

Q3: My synthesis of an N-alkylated indazole resulted in a
mixture of N-1 and N-2 isomers. Can recrystallization
separate them?

Yes, this is a classic application for recrystallization in indazole chemistry.[2] The N-1
(benzenoid) and N-2 (quinonoid) tautomers, and their corresponding alkylated derivatives,
often have different thermodynamic stabilities, crystal packing efficiencies, and solubility
profiles.[1][6] A carefully selected mixed-solvent system can often exploit these small
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differences, allowing for the selective crystallization of one isomer while the other remains in
the mother liquor.[2]

Troubleshooting Guide: Common Recrystallization
Issues

This section addresses specific problems encountered during the recrystallization of substituted
indazoles and provides actionable solutions.

Problem 1: The compound "oils out"” instead of forming
crystals.

Causality: "Oiling out" occurs when the solute comes out of the solution at a temperature above
its melting point, or its solubility is so high in the hot solvent that it separates as a liquid phase
upon cooling.[7] This is common with indazoles that have low melting points or when the
sample contains significant impurities, leading to melting point depression.[8]

Solutions:

 Increase Solvent Volume: The most common cause is using too little solvent, creating a
solution that is too concentrated. Re-heat the mixture to dissolve the oil and add more of the
primary ("good") solvent until a clear solution is achieved, then allow it to cool slowly again.

[7]L8]

» Modify the Solvent System: If using a single solvent, try a mixed-solvent system. Dissolve
the compound in a minimum of a "good" solvent (in which it is highly soluble) and then slowly
add a "bad" or anti-solvent (in which it is poorly soluble) at an elevated temperature until the
solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then
cool.[9]

o Lower the Cooling Temperature: Ensure the cooling process is slow. Rapid cooling
encourages precipitation over crystallization. If oiling persists, try cooling the solution to a
lower temperature (e.g., in a dry ice/acetone bath) after it has reached room temperature,
which can sometimes induce solidification of the oil, which can then be used to seed a new
recrystallization attempt.
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Problem 2: No crystals form, even after cooling in an ice
bath.

Causality: This typically happens for one of two reasons: either too much solvent was used,
and the solution is not supersaturated, or the solution is supersaturated, but crystal nucleation
has not been initiated.[7][10]

Solutions:

¢ Reduce Solvent Volume: If you suspect too much solvent was used, gently heat the solution
to boil off a portion of the solvent and then attempt to cool it again.[8]

¢ Induce Nucleation (Seeding):

o Seed Crystals: If available, add a tiny crystal of the pure compound to the cooled solution.
This provides a template for crystal growth.[8]

o Scratching: Use a glass rod to gently scratch the inner surface of the flask at the
meniscus. The microscopic imperfections on the glass can provide nucleation sites.[8][9]

 Introduce an Anti-solvent: If using a single solvent, you can try adding a miscible anti-solvent
dropwise to the cooled solution to decrease the compound's solubility and force
crystallization.

Problem 3: The recovered crystals are still impure or
have a low melting point.

Causality: This indicates that impurities were trapped within the crystal lattice (occlusion) or
adsorbed onto the crystal surface. This often results from the solution cooling too quickly.[8]

Solutions:

» Slow Down the Cooling Process: Rapid cooling leads to the formation of small, less pure
crystals.[11] Allow the flask to cool slowly to room temperature on a benchtop, insulated with
paper towels, before moving it to an ice bath.
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» Perform a Second Recrystallization: A single recrystallization may not be sufficient for highly
impure samples. A second pass through the procedure will almost always improve purity.

o Wash the Crystals Properly: When filtering, wash the collected crystals with a small amount
of ice-cold recrystallization solvent.[4] Using room temperature or warm solvent will dissolve
some of your product, and using a different, highly soluble solvent may introduce new
impurities.

Experimental Protocols & Data
Protocol 1: General Single-Solvent Recrystallization

This protocol outlines the standard procedure for purifying a substituted indazole using a single
solvent.

Step-by-Step Methodology:

e Solvent Selection: Test the solubility of your crude indazole (approx. 20-30 mg) in small
amounts (0.5 mL) of various solvents (e.g., ethanol, methanol, ethyl acetate, toluene) at
room temperature and at boiling. The ideal solvent will dissolve the compound when hot but
not when cold.

o Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the
chosen solvent and heat the mixture to a boil (using a hot plate or steam bath) with stirring.
Continue adding small portions of hot solvent until the solid just dissolves.

o Decoloration (Optional): If the solution is colored by impurities, remove it from the heat, allow
it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling
for a few minutes.

» Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity
filtration to remove them.

o Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and
undisturbed to room temperature. Subsequently, place the flask in an ice-water bath for 15-
20 minutes to maximize crystal formation.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.
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e Washing: Wash the crystals with a small portion of ice-cold solvent to remove any adhering
mother liquor.

» Drying: Dry the crystals in a vacuum oven or air dry them until the solvent has completely
evaporated.

Protocol 2: Mixed-Solvent Recrystallization for Isomer
Separation

This technique is highly effective for separating N-1 and N-2 indazole isomers.[2] A common
and effective pair is a polar organic solvent (like ethanol or acetone) and water.

Step-by-Step Methodology:

Dissolution: In an Erlenmeyer flask, dissolve the impure isomer mixture in the minimum
amount of the hot "good" solvent (e.g., ethanol).

Addition of Anti-solvent: While keeping the solution hot, add the "bad" solvent (anti-solvent,
e.g., water) dropwise until the solution becomes persistently cloudy (turbid). This indicates
the saturation point has been reached.

Clarification: Add a few drops of the hot "good" solvent back into the mixture until the solution
just becomes clear again.

Crystallization & Isolation: Follow steps 5-8 from the Single-Solvent Protocol above. The less
soluble isomer will crystallize out, leaving the more soluble one in the filtrate.

Table 1: Recommended Solvent Systems for Substituted
Indazoles

The choice of solvent is highly dependent on the specific substituents on the indazole ring. This
table provides empirically tested starting points.
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Substituent Type
on Indazole Ring

Primary Solvent
("Good" Solvent)

Anti-Solvent ("Bad"
Solvent)

Notes

Halogenated (e.qg., -
Cl, -Br)

Ethanol, Acetone,
Tetrahydrofuran (THF)

Water, Heptane

Mixed systems like
Acetone/Water or
THF/Water are
particularly effective
for separating

isomers.[2]

Nitro (-NO2)

N,N-
Dimethylformamide
(DMF), Acetic Acid

Water, Methanol

Nitro-indazoles often
require more polar
solvents for initial

dissolution.[12]

Amino (-NHz) or
Hydroxyl (-OH)

Methanol, Ethanol

Water, Ethyl Acetate

These groups
increase polarity and
hydrogen bonding
capability.
Alcohol/water
mixtures are excellent

choices.[2]

Non-polar (e.g., -Alkyl,
-Aryl)

Toluene,
Dichloromethane
(DCM)

Hexane, Heptane

For less polar
derivatives, a non-
polar solvent system

is often required.

Carboxylic Acid (-
COONH) or Ester (-
COOR)

Ethanol, Methanol,
Ethyl Acetate

Water, Hexane

The polarity can be
tuned based on the
ester alkyl chain
length.[1]

Visualization of Recrystallization Workflows
Diagram 1: Decision Logic for Solvent System Selection

This diagram outlines the thought process for choosing between a single-solvent and a mixed-

solvent recrystallization system.

© 2026 BenchChem. All rights reserved.

7/15

Tech Support


https://patents.google.com/patent/CN101948433A/en
https://patents.google.com/patent/US3988347A/en
https://patents.google.com/patent/CN101948433A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148532/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Crude
Substituted Indazole

Perform Solubility Tests
in Various Solvents

nalyze results

Find a solvent with high solubility
when hot and low when cold?

Yes No

No suitable single
solvent found

Use Single-Solvent

Recrystallization Protocol

y

Select a miscible solvent pair:
1. 'Good' solvent (dissolves compound)
2. 'Bad' solvent (precipitates compound)

l

Use Mixed-Solvent
Recrystallization Protocol

Purified Indazole

Click to download full resolution via product page

Caption: Logic for selecting a recrystallization solvent system.
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Diagram 2: Troubleshooting Workflow for Failed
Crystallization

This workflow guides the user through steps to take when a recrystallization attempt fails to

produce crystals.
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Caption: Troubleshooting workflow for failed crystallization.

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b1288519/docs?utm_src=pdf-body-img#recrystallization-techniques-for-purifying-substituted-indazoles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References
CN101948433A - Method for separating and purifying substituted indazole isomers.

o Teixeira, F., et al. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted
Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867-889. [Link]

e Khan, I., et al. (2022). Synthesis and Characterization of Novel Indazole—Sulfonamide
Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Molecules,
27(19), 6649. [Link]

» Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents.
ResearchGate. [Link]

o US3988347A - Process for the preparation of substituted indazoles.

» Siadati, S. A. (2023). How to Purify an organic compound via recrystallization or
reprecipitation? ResearchGate. [Link]

» Recrystallization. University of California, Irvine. [Link]
e Tips and Tricks: Recrystallization. University of Rochester, Department of Chemistry. [Link]

o Physical-chemical characteristics and elemental analyses of indazole carboxylic acids 5a-i.
[Link]

o Teixeira, F., et al. (2006). (PDF) Synthesis and Structural Characterization of 1- and 2-
Substituted Indazoles: Ester and Carboxylic Acid Derivatives. ResearchGate. [Link]

e Indazole. Organic Syntheses Procedure. [Link]

» Recrystallization of Active Pharmaceutical Ingredients. SciSpace. [Link]

» Nichols, L. (2022). 7.14: Mixed Solvent Crystallization. Chemistry LibreTexts. [Link]
o Recrystallization. Chem 205, Handout. [Link]

o Go-to recrystallization solvent mixtures. Reddit. [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6149098/
https://www.mdpi.com/1420-3049/27/19/6649
https://www.researchgate.net/publication/237691682_Recrystallization_of_a_Pharmaceutical_Compound_Using_Liquid_and_Supercritical_Antisolvents
https://www.researchgate.net/post/How_to_Purify_an_organic_compound_via_recrystallization_or_reprecipitation
https://chem.uci.edu/~ochemlab/exp/EXP7.pdf
https://www.sas.rochester.edu/chm/resource/solvents/recrystallization.php
https://www.researchgate.net/figure/Physical-chemical-characteristics-and-elemental-analyses-of-indazole-carboxylic-acids_tbl1_221921312
https://www.researchgate.net/publication/6652419_Synthesis_and_Structural_Characterization_of_1-_and_2-Substituted_Indazoles_Ester_and_Carboxylic_Acid_Derivatives
http://www.orgsyn.org/demo.aspx?prep=cv4p0537
https://typeset.io/papers/recrystallization-of-active-pharmaceutical-ingredients-1l9e2q9h
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/07%3A_Crystallization/7.14%3A_Mixed_Solvent_Crystallization
https://courses.chem.psu.edu/chem205/Chem%20205%20Handouts/recrystallization-2.doc.pdf
https://www.reddit.com/r/Chempros/comments/k6s399/goto_recrystallization_solvent_mixtures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Synthesis and structural characterization of 1- and 2-substituted indazoles: Ester and
carboxylic acid derivatives. University of Groningen research portal. [Link]

Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
(2020). Molecules, 25(18), 4056. [Link]

Hunt, J. T., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring
substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of
Organic Chemistry, 17, 1939-1952. [Link]

Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-
Chlorobutane, Toluene, and 2-Nitrotoluene. ResearchGate. [Link]

Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

Problems in recrystallization. Biocyclopedia. [Link]

Indazole synthesis. Organic Chemistry Portal. [Link]

Efficient Synthesis of 7-Substituted or 3,7-Disubstituted 1 H -Indazoles. ResearchGate. [Link]

Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review.
[Link]

(PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -
alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

Problems with Recrystallisations. University of York, Chemistry Teaching Labs. [Link]

Absorption spectra of substituted phenyl 2H-indazoles in different solvents. ResearchGate.
[Link]

Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-
arylation of ortho-chlorinated arylhydrazones. (2014). Beilstein Journal of Organic Chemistry,
10, 2696-2702. [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://research.rug.nl/en/publications/synthesis-and-structural-characterization-of-1-and-2-substituted-
https://www.mt.com/us/en/home/applications/L1_AutoChem_Applications/L2_Crystallization/recrystallization.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7570490/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8340024/
https://www.researchgate.net/publication/231016892_Solubility_of_Imidazoles_Benzimidazoles_and_Phenylimidazoles_in_Dichloromethane_1-Chlorobutane_Toluene_and_2-Nitrotoluene
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Step-by-Step_Procedures/3.06%3A_Crystallization/3.6F%3A_Troubleshooting
https://biocyclopedia.com/index/chem_lab_techniques/recrystallization/problems_in_recrystallization.php
https://www.organic-chemistry.org/synthesis/heterocycles/indazoles.shtm
https://www.researchgate.net/publication/257774213_Efficient_Synthesis_of_7-Substituted_or_37-Disubstituted_1_H_-Indazoles
https://www.researchgate.net/publication/262615456_Recent_Progress_in_Chemistry_and_Biology_of_Indazole_and_its_Derivatives_A_Brief_Review
https://www.researchgate.net/publication/353597475_Regioselective_N_-alkylation_of_the_1_H_-indazole_scaffold_ring_substituent_and_N_-alkylating_reagent_effects_on_regioisomeric_distribution
https://www.york.ac.uk/chemistry/internal/teaching/teaching-labs/techniques/problems-with-recrystallisations/
https://www.researchgate.net/figure/Absorption-spectra-of-substituted-phenyl-2H-indazoles-in-different-solvents-Cyclohexane_fig2_334585141
https://www.beilstein-journals.org/bjoc/articles/10/274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Recrystallization Issues. Reddit. [Link]
C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. [Link]

Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. (2011). Organic
Letters, 13(13), 3450-3453. [Link]

Base-catalyzed synthesis of substituted indazoles under mild, transition-metal-free
conditions. (2013). Angewandte Chemie International Edition, 52(29), 7509-7513. [Link]

Synthesis of 1H-Indazoles via Silver(l)-Mediated Intramolecular Oxidative C—H Bond
Amination. [Link]

Unlocking Indazole Synthesis from a-Diazo-f3-Ketoesters via Aryne Trapping: A Streamlined
Approach. ArODES - HES-SO. [Link]

Synthesis and Crystallographic Characterisation of Pyridyl- and Indoleninyl-Substituted
Pyrimido[1,2-b]Indazoles. (2022). Molecules, 27(15), 4983. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and
Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

2. CN101948433A - Method for separating and purifying substituted indazole isomers -
Google Patents [patents.google.com]

3. researchgate.net [researchgate.net]
4. people.chem.umass.edu [people.chem.umass.edu]
5. mt.com [mt.com]

6. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.reddit.com/r/Chempros/comments/17a2x0u/recrystallization_issues/
https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2018/i/1-20/24814/24814.pdf
https://pubs.acs.org/doi/10.1021/ol201217g
https://pubmed.ncbi.nlm.nih.gov/23740864/
https://pubs.acs.org/doi/10.1021/acsomega.1c00025
https://arodes.hes-so.ch/record/13603/files/%20unlocking-indazole-synthesis-from-diazo-ketoesters-via-aryne-trapping-a-streamlined-approach.pdf
https://www.mdpi.com/1420-3049/27/15/4983
https://www.benchchem.com/product/b1288519?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148532/
https://patents.google.com/patent/CN101948433A/en
https://patents.google.com/patent/CN101948433A/en
https://www.researchgate.net/publication/5840461_Synthesis_and_Structural_Characterization_of_1-_and_2-Substituted_Indazoles_Ester_and_Carboxylic_Acid_Derivatives
https://people.chem.umass.edu/samal/267/owl/owlrecryst.pdf
https://www.mt.com/gb/en/home/applications/L1_AutoChem_Applications/L2_Crystallization/recrystallization.html
https://www.researchgate.net/figure/Physical-chemical-characteristics-and-elemental-analyses-of-indazole-carboxylic-acids_tbl1_5840461
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

7. Problems in recrystallization | Recrystallization | Laboratory techniques
[biocyclopedia.com]

8. chem.libretexts.org [chem.libretexts.org]

9. chem.libretexts.org [chem.libretexts.org]

10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
11. web.mnstate.edu [web.mnstate.edu]

12. US3988347A - Process for the preparation of substituted indazoles - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Recrystallization techniques for purifying substituted
indazoles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288519/docs#recrystallization-techniques-for-
purifying-substituted-indazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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